(E)-4-(N,N-dimethylsulfamoyl)-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzamide
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Description
(E)-4-(N,N-dimethylsulfamoyl)-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C17H16N4O5S2 and its molecular weight is 420.46. The purity is usually 95%.
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Scientific Research Applications
Potential Amoebicides
Research on similar compounds indicates efforts to synthesize new derivatives for potential amoebicidal activity. For instance, Misra and Saxena (1976) synthesized N-substituted benzamides and anils with the aim of finding potent amoebicides. However, their in vitro screening against E. histolytica did not show significant activity, suggesting the complexity in finding effective compounds in this category (Misra & Saxena, 1976).
Photodynamic Therapy for Cancer Treatment
In the realm of photodynamic therapy, a study by Pişkin, Canpolat, and Öztürk (2020) described the synthesis of new zinc phthalocyanine derivatives with high singlet oxygen quantum yield. These derivatives, including one similar to the compound , showed remarkable potential for Type II photosensitizers in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).
Microwave Promoted Synthesis
A study by Saeed (2009) explored the microwave-promoted synthesis of N-substituted benzamides, offering a more efficient and cleaner method for synthesizing such compounds. This technique could be relevant for the synthesis of (E)-4-(N,N-dimethylsulfamoyl)-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzamide (Saeed, 2009).
Antimicrobial and Anticancer Potentials
Deep et al. (2016) synthesized a series of thiazolidinone derivatives, evaluating them for antimicrobial and anticancer potentials. Their findings highlight the relevance of structural variations in benzamides for potential therapeutic applications (Deep et al., 2016).
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-(3-methyl-6-nitro-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O5S2/c1-19(2)28(25,26)13-7-4-11(5-8-13)16(22)18-17-20(3)14-9-6-12(21(23)24)10-15(14)27-17/h4-10H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQSULAZKCVFLHP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.